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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238

Disclaimer: Specific safety and toxicological data for 2-Phenylazocane (CAS No. 1379168-02-
1) is not readily available in the public domain. This guide is based on an assessment of its
structural components, namely the azocane ring and the phenyl group, to provide a framework
for safe handling in a research and development setting. It is imperative that this compound is
handled only by trained professionals with a thorough understanding of chemical safety
protocols.

Introduction

2-Phenylazocane is a substituted heterocyclic amine with the molecular formula C13H1oN[1].
As a derivative of azocane, a seven-membered saturated heterocycle containing nitrogen, and
featuring a phenyl substituent, its chemical and toxicological properties are likely to be
influenced by both moieties. This document outlines the potential hazards, recommended
handling procedures, and emergency protocols based on the known characteristics of these
structural components.

Hazard Identification and Classification

Due to the absence of specific data for 2-Phenylazocane, a precautionary approach to hazard
classification is warranted. The known hazards of its parent compound, azocane, and related
phenyl derivatives suggest that 2-Phenylazocane should be treated as a potentially hazardous
substance.

Based on the GHS classification for azocane, 2-Phenylazocane should be presumed to be:
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e Flammable: The parent compound, azocane, is a flammable liquid[2].
o Corrosive: Azocane is known to cause severe skin burns and eye damage[2].

o Toxic: Phenyl derivatives, such as phenol and aniline, are known to be acutely toxic and can
cause chemical burns[3][4].

Physical and Chemical Properties

Quantitative physical and chemical data for 2-Phenylazocane are limited. The following table
summarizes the available information for the parent compound, azocane.

Property Value (for Azocane)
Molecular Formula C7HisN

Molecular Weight 113.20 g/mol [2]
Appearance Liquid[5]

H226 (Flammable liquid and vapor), H314

(Causes severe skin burns and eye damage)[2]

GHS Hazard Codes

Toxicological Information

Specific toxicological data for 2-Phenylazocane is unavailable. However, the toxicology of
related compounds provides a basis for a conservative risk assessment. Substituted
cathinones, which are derivatives of phenethylamines, are known to act as central nervous
system stimulants[6]. While the structure of 2-Phenylazocane is different, the presence of the
phenyl group attached to a nitrogen-containing ring suggests the potential for biological activity.

Aniline and its derivatives are toxic, and aniline itself is classified as an aromatic amine[4].
Aromatic amines are a class of chemicals known for potential toxicity. Phenol is also acutely
toxic[3]. Therefore, it is prudent to assume that 2-Phenylazocane may be toxic if ingested,
inhaled, or absorbed through the skin.

Occupational Exposure Limits
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There are no established Occupational Exposure Limits (OELS), such as Permissible Exposure
Limits (PELSs) or Threshold Limit Values (TLVS), for 2-Phenylazocane. In the absence of such
limits, exposure should be minimized to the lowest reasonably achievable level.

Experimental Protocol: Handling a Novel Chemical
Compound

The following is a general protocol for handling a novel chemical entity like 2-Phenylazocane,
for which full hazard data is not available.

6.1. Risk Assessment

 Literature Review: Conduct a thorough search for any available data on the compound and
structurally similar molecules.

e Hazard Evaluation: Based on the structural components (azocane, phenyl group), assume
the compound is flammable, corrosive, and toxic.

o Exposure Control Plan: Determine the necessary engineering controls (fume hood), personal
protective equipment (PPE), and administrative controls for the planned experiment.

6.2. Engineering Controls

» All manipulations of 2-Phenylazocane should be conducted in a certified chemical fume
hood to minimize inhalation exposure.

o Ensure a safety shower and eyewash station are readily accessible.
6.3. Personal Protective Equipment (PPE)
» Eye and Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or
neoprene). Change gloves immediately if contaminated.

» Respiratory Protection: For situations with a higher risk of aerosol generation where a fume
hood is not sufficient, a respirator may be required. Consult with a safety professional for
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proper selection.
6.4. Handling and Storage

o Store 2-Phenylazocane in a cool, dry, well-ventilated area, away from incompatible
materials such as strong oxidizing agents[7]. The recommended storage temperature is 2-
8°C[1].

o Keep containers tightly closed.

e Avoid contact with skin, eyes, and clothing[7].

e Wash hands thoroughly after handling.

6.5. Disposal

o Dispose of waste in accordance with all local, state, and federal regulations.
e Do not dispose of down the drain or in general waste.

Emergency Procedures

7.1. In Case of Inhalation

» Move the individual to fresh air.

e If breathing is difficult, administer oxygen.

» Seek immediate medical attention.

7.2. In Case of Skin Contact

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
e Remove contaminated clothing.

» Seek immediate medical attention.

7.3. In Case of Eye Contact
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» Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.

e Remove contact lenses if present and easy to do.
o Seek immediate medical attention.

7.4. In Case of Ingestion

e Do NOT induce vomiting.

e Rinse mouth with water.

o Seek immediate medical attention.

Visualizations

Diagram 1: Risk Assessment and Handling Workflow for Novel Chemicals

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15273238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Planning Phase

Identify Novel Compound
(2-Phenylazocane)

Information Gathering

Conduct Literature Search
(Specific & Analog Data)

Data Analysis

Preliminary Hazard Assessment
(Based on Structural Analogs)

Protocol Developmer|

—

Develop Safe Handling Protocol

Control Implementation

Experime#al Phase

Implement Engineering Controls
(Fume Hood, Eyewash)

N
N\

\
Personal Protection

-

Utilize Appropriate PPE \
(Gloves, Goggles, Lab Coat)

N
N\

A
Safe Execution \\

\
\
\
\

Execute Experiment
(Minimize Quantities)
7

N
\
%ost—Experiment N
\

/Contingency & Disposal /

LW /4

. Emergency Procedures
Proper Waste Disposal (Spill, Exposure)

~

Click to download full resolution via product page

Caption: A workflow for the risk assessment and safe handling of novel chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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